Cas no 26896-18-4 (Isononanoic acid)

Isononanoic acid structure
Product name:Isononanoic acid
Isononanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyloctanoic acid
- Isononanoic acid
- 7-methylcaprylic acid
- I-NONANOICACID
- Isononansaure
- Methyloctanoicacid
- Octanoic acid, 7-methyl-
- 7-methyl-octanoic acid
- 7-methyl caprylic acid
- M3MIU88L6U
- tert-Nonanoic acid
- isononanic acid
- iso-nonanoic acid
- 7-Methyloctansaeure
- 7-Methyl-octansaeure
- XZOYHFBNQHPJRQ-UHFFFAOYSA-N
- LMFA01020003
- NE48204
- U877
- FT
- FT-0655830
- 693-19-6
- A836428
- AKOS006272652
- isopelargonic acid
- UNII-M3MIU88L6U
- AS-56712
- FT-0621464
- SCHEMBL254102
- 26896-18-4
- D93038
- Z1198149402
- DTXSID10883129
- NS00085343
- Isononanoicacid
- CHEBI:37108
- CS-0265355
- EN300-97984
- 7-Methyloctanoicacid
- Q27117040
- 7-Methylcaprylate
- isononanoate
- DB-254968
- 7-methyl-octanoate
- 7-Methyl caprylate
- isopelargonate
- DTXSID2027915
- DTXCID807915
- isononanate
- DB-359918
-
- MDL: MFCD00055380
- Inchi: 1S/C9H18O2/c1-8(2)6-4-3-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
- InChI Key: XZOYHFBNQHPJRQ-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Transparent colorless liquid
- Density: 0.919
- Boiling Point: 253.4 °C at 760 mmHg
- Flash Point: 253.4 °C at 760 mmHg
- Refractive Index: 1.439
- PSA: 37.30000
- LogP: 2.67750
Isononanoic acid Security Information
Isononanoic acid Customs Data
- HS CODE:2942000000
- Customs Data:
China Customs Code:
2942000000
Isononanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D760697-5g |
Isononanoic acid |
26896-18-4 | 95% | 5g |
$505 | 2024-06-07 | |
Aaron | AR0038FL-1g |
Isononanoic acid |
26896-18-4 | 95% | 1g |
$208.00 | 2025-01-21 | |
Chemenu | CM589561-5g |
7-methyloctanoic acid |
26896-18-4 | 95%+ | 5g |
$260 | 2024-07-28 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I908814-5g |
Isononanoicacid |
26896-18-4 | 95% | 5g |
3,480.00 | 2021-05-17 | |
A2B Chem LLC | AB49797-1g |
Isononanoic acid |
26896-18-4 | 95% | 1g |
$124.00 | 2024-04-20 | |
eNovation Chemicals LLC | D760697-250mg |
Isononanoic acid |
26896-18-4 | 95% | 250mg |
$125 | 2025-02-19 | |
Chemenu | CM589561-1g |
7-methyloctanoic acid |
26896-18-4 | 95%+ | 1g |
$203 | 2024-07-28 | |
Aaron | AR0038FL-5g |
Isononanoic acid |
26896-18-4 | 95% | 5g |
$608.00 | 2025-01-21 | |
eNovation Chemicals LLC | D760697-1g |
Isononanoic acid |
26896-18-4 | 95% | 1g |
$190 | 2024-06-07 | |
1PlusChem | 1P003879-1g |
Isononanoic acid |
26896-18-4 | 95% | 1g |
$145.00 | 2024-05-08 |
Isononanoic acid Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
(CAS:26896-18-4)
Order Number:SFD166
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Isononanoic acid Related Literature
-
Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
-
D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:26896-18-4)Isononanoic acid

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:26896-18-4)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry